Unambiguous Structure Elucidation of C-(2-Methyl-2H-pyrazol-3-yl)-methylamine Dihydrochloride: An In-depth Technical Guide
Unambiguous Structure Elucidation of C-(2-Methyl-2H-pyrazol-3-yl)-methylamine Dihydrochloride: An In-depth Technical Guide
Introduction: The Criticality of Precise Molecular Architecture
In the landscape of modern drug discovery and development, the unequivocal determination of a molecule's three-dimensional structure is a foundational pillar of scientific rigor. C-(2-Methyl-2H-pyrazol-3-yl)-methylamine dihydrochloride, a heterocyclic amine, represents a class of compounds with significant potential in medicinal chemistry due to the versatile nature of the pyrazole scaffold.[1][2] The biological activity of such molecules is intrinsically linked to their precise atomic arrangement. Therefore, a robust and multi-faceted approach to structure elucidation is not merely a procedural step but a critical determinant of a research program's success. This guide provides a comprehensive, field-proven framework for the definitive structural characterization of C-(2-Methyl-2H-pyrazol-3-yl)-methylamine dihydrochloride, leveraging a suite of modern analytical techniques.
The primary challenge in the structural analysis of this molecule lies in the unambiguous assignment of the substituents on the pyrazole ring and the confirmation of the dihydrochloride salt form. This guide will detail a logical workflow, from fundamental analysis to advanced spectroscopic and crystallographic techniques, ensuring a self-validating system of protocols for researchers, scientists, and drug development professionals.
Workflow for Structure Elucidation
A sequential and integrated analytical approach is paramount for an efficient and accurate structure determination. The following workflow outlines the logical progression of experiments, where each step provides complementary information to build a complete structural picture.
Caption: A logical workflow for the structure elucidation of C-(2-Methyl-2H-pyrazol-3-yl)-methylamine dihydrochloride.
Part 1: Foundational Analysis - Elemental Composition and Molecular Mass
Elemental Analysis (CHN)
Rationale: Elemental analysis provides the empirical formula of the compound by determining the percentage composition of carbon, hydrogen, and nitrogen. This is a fundamental first step to verify the atomic constituents of the synthesized molecule and its purity. For a dihydrochloride salt, the theoretical percentages are calculated for the entire formula unit, including the two molecules of HCl.
Expected Data:
| Element | Theoretical % for C₅H₁₁N₃·2HCl |
| Carbon (C) | 30.32% |
| Hydrogen (H) | 6.61% |
| Nitrogen (N) | 21.21% |
Protocol:
-
A precisely weighed sample (2-3 mg) of the dried compound is combusted in a high-oxygen environment.
-
The resulting gases (CO₂, H₂O, and N₂) are separated by gas chromatography and quantified using a thermal conductivity detector.
-
The experimental percentages are compared against the theoretical values to confirm the empirical formula.
High-Resolution Mass Spectrometry (HRMS)
Rationale: Electrospray Ionization Mass Spectrometry (ESI-MS) is a soft ionization technique ideal for analyzing polar and salt compounds. It allows for the determination of the molecular weight of the free base by observing the protonated molecular ion [M+H]⁺. High-resolution mass spectrometry provides a highly accurate mass measurement, which can be used to confirm the molecular formula.
Expected Data:
| Ion | Theoretical m/z for C₅H₁₁N₃ |
| [M+H]⁺ | 126.1026 |
Protocol:
-
Prepare a dilute solution of the sample in a suitable solvent such as methanol or water.
-
Infuse the solution into the ESI source of a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
-
Acquire the mass spectrum in positive ion mode. The observed accurate mass of the [M+H]⁺ ion should be within a narrow tolerance (typically < 5 ppm) of the theoretical value.[3]
Part 2: Spectroscopic Characterization - Unveiling the Molecular Framework
Fourier-Transform Infrared (FT-IR) Spectroscopy
Rationale: FT-IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. For C-(2-Methyl-2H-pyrazol-3-yl)-methylamine dihydrochloride, key vibrational bands for the amine salt, aromatic C-H, and C=N bonds are expected. The broad absorption band for the N-H stretching in the amine hydrochloride is a characteristic feature.[4]
Expected Data:
| Wavenumber (cm⁻¹) | Assignment |
| 3400-2500 (broad) | N-H stretch (from -NH₃⁺) |
| ~3100 | Aromatic C-H stretch (pyrazole ring) |
| ~2950 | Aliphatic C-H stretch (methyl groups) |
| ~1600 | C=N stretch (pyrazole ring) |
| ~1550 | N-H bend (from -NH₃⁺) |
Protocol:
-
Prepare a KBr pellet by grinding a small amount of the sample with dry potassium bromide.
-
Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.
-
Record the spectrum over the range of 4000-400 cm⁻¹.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Rationale: NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution. A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments will allow for the complete assignment of all proton and carbon signals and establish the connectivity of the atoms within the molecule.
¹H NMR Spectroscopy: Provides information on the number of different types of protons, their chemical environment, and their neighboring protons.
¹³C NMR Spectroscopy: Reveals the number of different types of carbon atoms in the molecule. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be used to differentiate between CH, CH₂, and CH₃ groups.
2D NMR Spectroscopy:
-
COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons).
-
HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to.
-
HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for establishing the overall connectivity of the molecule.
Expected NMR Data (in D₂O, chemical shifts are approximate):
| Signal | ¹H δ (ppm) | ¹³C δ (ppm) | Key HMBC Correlations |
| Pyrazole H-4 | ~6.5 | ~105 | C-3, C-5 |
| Pyrazole H-5 | ~7.8 | ~130 | C-3, C-4, N-CH₃ |
| -CH₂- | ~4.2 | ~45 | C-3, Pyrazole C-4 |
| N-CH₃ | ~3.9 | ~40 | Pyrazole C-3, Pyrazole C-5 |
NMR Correlation Diagram:
Caption: Expected 2D NMR correlations for C-(2-Methyl-2H-pyrazol-3-yl)-methylamine.
Protocol:
-
Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).
-
Acquire ¹H, ¹³C{¹H}, DEPT-135, COSY, HSQC, and HMBC spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).[5]
-
Process and analyze the spectra to assign all signals and confirm the molecular structure.
Part 3: Definitive Confirmation - Single-Crystal X-ray Crystallography
Rationale: While spectroscopic methods provide powerful evidence for the molecular structure, single-crystal X-ray crystallography provides the unambiguous, three-dimensional arrangement of atoms in the solid state.[6][7] This technique can definitively confirm the connectivity, stereochemistry, and the presence of the chloride counter-ions, thus validating the dihydrochloride salt form.
Protocol:
-
Grow suitable single crystals of the compound. This can be achieved by slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.
-
Mount a single crystal on a goniometer and place it in the X-ray beam of a diffractometer.[8]
-
Collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal vibrations.
-
Solve and refine the crystal structure using appropriate software to obtain the final molecular structure, including bond lengths, bond angles, and crystal packing information.
Conclusion: A Self-Validating Approach to Structural Integrity
The comprehensive structure elucidation of C-(2-Methyl-2H-pyrazol-3-yl)-methylamine dihydrochloride is achieved through a synergistic application of analytical techniques. Elemental analysis and high-resolution mass spectrometry confirm the molecular formula. FT-IR spectroscopy identifies the key functional groups, particularly the amine hydrochloride. A full suite of 1D and 2D NMR experiments establishes the precise connectivity of the molecular framework. Finally, single-crystal X-ray crystallography provides the definitive and unambiguous three-dimensional structure. This multi-faceted, self-validating approach ensures the highest level of scientific integrity and provides a solid foundation for further research and development activities involving this promising molecule.
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